Cas no 2229446-62-0 (4-(3-cyclopentylpropyl)piperidin-4-ol)

4-(3-Cyclopentylpropyl)piperidin-4-ol is a specialized organic compound featuring a piperidine core substituted with a hydroxyl group at the 4-position and a 3-cyclopentylpropyl side chain. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopentyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules, while the hydroxyl group offers a reactive site for further functionalization. Its rigid yet flexible scaffold is advantageous for designing receptor-targeted compounds, particularly in CNS drug development. The compound’s well-defined stereochemistry and purity profile ensure reproducibility in research applications. Suitable for use under controlled conditions, it requires handling in accordance with standard laboratory safety protocols.

4-(3-cyclopentylpropyl)piperidin-4-ol structure

2229446-62-0 structure

Product Name:4-(3-cyclopentylpropyl)piperidin-4-ol

CAS No:2229446-62-0

MF:C₁₃H₂₅NO

MW:211.343703985214

CID:5980426

PubChem ID:165965072

Update Time:2025-05-27

4-(3-cyclopentylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 4-(3-cyclopentylpropyl)piperidin-4-ol
- EN300-1825356
- 2229446-62-0
- Inchi： 1S/C13H25NO/c15-13(8-10-14-11-9-13)7-3-6-12-4-1-2-5-12/h12,14-15H,1-11H2
- InChI Key： VPAWROGMEMZKCV-UHFFFAOYSA-N
- SMILES： OC1(CCNCC1)CCCC1CCCC1

Computed Properties

Exact Mass: 211.193614421g/mol
Monoisotopic Mass: 211.193614421g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 32.3Å²

4-(3-cyclopentylpropyl)piperidin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1825356-0.05g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	0.05g	$768.0	2023-09-19
Enamine	EN300-1825356-0.1g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	0.1g	$804.0	2023-09-19
Enamine	EN300-1825356-0.25g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	0.25g	$840.0	2023-09-19
Enamine	EN300-1825356-0.5g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	0.5g	$877.0	2023-09-19
Enamine	EN300-1825356-1.0g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	1g	$928.0	2023-05-23
Enamine	EN300-1825356-2.5g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	2.5g	$1791.0	2023-09-19
Enamine	EN300-1825356-5.0g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	5g	$2692.0	2023-05-23
Enamine	EN300-1825356-10.0g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	10g	$3992.0	2023-05-23
Enamine	EN300-1825356-1g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	1g	$914.0	2023-09-19
Enamine	EN300-1825356-5g	4-(3-cyclopentylpropyl)piperidin-4-ol	2229446-62-0	5g	$2650.0	2023-09-19

4-(3-cyclopentylpropyl)piperidin-4-ol Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201

Additional information on 4-(3-cyclopentylpropyl)piperidin-4-ol

Recent Advances in the Study of 4-(3-cyclopentylpropyl)piperidin-4-ol (CAS: 2229446-62-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-cyclopentylpropyl)piperidin-4-ol (CAS: 2229446-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, pharmacological activities, and potential clinical applications.

Recent literature highlights the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of sigma-1 receptor ligands, which are being investigated for their neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported that derivatives of 4-(3-cyclopentylpropyl)piperidin-4-ol exhibited high binding affinity and selectivity for the sigma-1 receptor, suggesting its potential as a scaffold for drug development.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's application in the design of opioid receptor modulators. The researchers synthesized a series of analogs and evaluated their binding profiles at mu, delta, and kappa opioid receptors. The results indicated that certain derivatives displayed promising analgesic properties with reduced side effects, positioning 4-(3-cyclopentylpropyl)piperidin-4-ol as a valuable building block for next-generation pain management therapies.

In addition to its pharmacological potential, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 4-(3-cyclopentylpropyl)piperidin-4-ol. A 2023 paper in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis route, achieving high enantiomeric purity and yield. This development is particularly relevant for industrial-scale production, addressing previous challenges related to cost and reproducibility.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and optimize its therapeutic efficacy. Current studies are focusing on in vivo models to assess pharmacokinetics and toxicity profiles. Preliminary data from animal studies, as reported in a 2024 preprint, suggest favorable bioavailability and minimal off-target effects, warranting further investigation in clinical settings.

In conclusion, 4-(3-cyclopentylpropyl)piperidin-4-ol (CAS: 2229446-62-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from neurodegenerative disease therapeutics to pain management, supported by recent advancements in synthesis and pharmacological evaluation. Continued research efforts are expected to unlock its full potential, paving the way for innovative drug candidates.